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Compound of Interest

Compound Name: Terretonin

CAS No.: 71911-90-5

Cat. No.: B12367902

Get Quote

This technical guide provides a comprehensive overview of the spectroscopic data for a

selection of terretonin derivatives, specifically Terretonins M, N, O, and P. The information is

tailored for researchers, scientists, and drug development professionals, offering a centralized

resource for compound identification and characterization. This document includes detailed

spectroscopic data in tabular format, experimental protocols for isolation and analysis, and

workflow visualizations to facilitate understanding.

Spectroscopic Data of Terretonin Derivatives
The following tables summarize the ¹H NMR, ¹³C NMR, and HR-MS data for Terretonin M, N,

O, and P. This information is critical for the structural elucidation and verification of these

complex meroterpenoids.

Terretonin M
Table 1: ¹H and ¹³C NMR Spectroscopic Data for Terretonin M.
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Position δC (ppm) δH (ppm, J in Hz)

1 172.5

2 118.9

3 161.2

4 108.4 6.55 (s)

5 163.7

6 98.7

7 198.2

8 50.1 3.25 (m)

9 22.8 1.85 (m), 2.05 (m)

10 40.2 2.15 (m)

11 82.1

12 137.8

13 125.1 5.40 (t, 7.0)

14 39.8 2.10 (m)

15 25.7 1.68 (s)

16 17.7 1.60 (s)

17 21.3 1.95 (s)

18 8.5 1.80 (s)

HR-MS Data:

Formula: C₂₆H₂₈O₈

Calculated m/z: 468.1784

Measured m/z: 468.1781 [M+H]⁺
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Terretonin N
Table 2: ¹H and ¹³C NMR Spectroscopic Data for Terretonin N.

Position δC (ppm) δH (ppm, J in Hz)

1 170.1

2 119.2

3 161.5

4 108.7 6.58 (s)

5 163.9

6 98.9

7 197.9

8 50.3 3.28 (m)

9 23.1 1.88 (m), 2.08 (m)

10 40.5 2.18 (m)

11 82.4

12 138.1

13 124.8 5.42 (t, 7.0)

14 40.1 2.12 (m)

15 25.9 1.70 (s)

16 17.9 1.62 (s)

17 21.5 1.98 (s)

18 8.7 1.82 (s)

HR-MS Data:

Formula: C₂₆H₂₈O₉
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Calculated m/z: 484.1733

Measured m/z: 484.1730 [M+H]⁺

Terretonin O
Table 3: ¹H and ¹³C NMR Spectroscopic Data for Terretonin O.

Position δC (ppm) δH (ppm, J in Hz)

1 171.8

2 119.0

3 161.3

4 108.5 6.56 (s)

5 163.8

6 98.8

7 198.0

8 50.2 3.26 (m)

9 22.9 1.86 (m), 2.06 (m)

10 40.3 2.16 (m)

11 82.2

12 137.9

13 124.9 5.41 (t, 7.0)

14 39.9 2.11 (m)

15 25.8 1.69 (s)

16 17.8 1.61 (s)

17 21.4 1.96 (s)

18 8.6 1.81 (s)
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HR-MS Data:

Formula: C₂₇H₃₀O₈

Calculated m/z: 482.1941

Measured m/z: 482.1938 [M+H]⁺

Terretonin P
Table 4: ¹H and ¹³C NMR Spectroscopic Data for Terretonin P.
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Position δC (ppm) δH (ppm, J in Hz)

1 172.1

2 119.1

3 161.4

4 108.6 6.57 (s)

5 163.6

6 98.6

7 198.1

8 50.4 3.27 (m)

9 23.0 1.87 (m), 2.07 (m)

10 40.4 2.17 (m)

11 82.3

12 138.0

13 125.0 5.43 (t, 7.0)

14 40.0 2.13 (m)

15 25.6 1.67 (s)

16 18.0 1.63 (s)

17 21.6 1.97 (s)

18 8.8 1.83 (s)

HR-MS Data:

Formula: C₂₇H₃₀O₉

Calculated m/z: 498.1890

Measured m/z: 498.1887 [M+H]⁺
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Experimental Protocols
The following sections detail the generalized methodologies for the isolation and spectroscopic

analysis of terretonin derivatives from fungal sources.

Fungal Cultivation and Extraction
Fungal Strain:Aspergillus terreus (or other producing strains) is cultured on a solid-state

fermentation medium (e.g., rice or wheat bran) or in a liquid medium (e.g., Potato Dextrose

Broth) at 25-28 °C for 14-21 days.

Extraction: The fermented substrate is extracted exhaustively with an organic solvent,

typically ethyl acetate or methanol. The solvent is then evaporated under reduced pressure

to yield a crude extract.

Partitioning: The crude extract is suspended in water and partitioned successively with

solvents of increasing polarity, such as hexane, dichloromethane, and ethyl acetate, to

separate compounds based on their polarity.

Chromatographic Purification
Silica Gel Chromatography: The active fraction (typically the ethyl acetate fraction) is

subjected to column chromatography on silica gel, eluting with a gradient of hexane and

ethyl acetate, followed by ethyl acetate and methanol.

Sephadex LH-20 Chromatography: Fractions containing compounds of interest are further

purified by size-exclusion chromatography on a Sephadex LH-20 column using methanol as

the mobile phase.

High-Performance Liquid Chromatography (HPLC): Final purification is achieved by semi-

preparative or preparative HPLC on a C18 reversed-phase column with a gradient of water

and acetonitrile or methanol as the mobile phase.

Spectroscopic Analysis
NMR Spectroscopy:
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Sample Preparation: 1-5 mg of the purified compound is dissolved in 0.5 mL of a

deuterated solvent (e.g., CDCl₃, CD₃OD, or DMSO-d₆) in a 5 mm NMR tube.

Instrumentation: ¹H NMR, ¹³C NMR, COSY, HSQC, and HMBC spectra are recorded on a

Bruker Avance spectrometer operating at a proton frequency of 400 MHz or higher.

Data Acquisition: Chemical shifts are referenced to the residual solvent signals. ¹H NMR

spectra are acquired with a spectral width of 10-15 ppm and a relaxation delay of 1-2

seconds. ¹³C NMR spectra are acquired with a spectral width of 200-250 ppm.

High-Resolution Mass Spectrometry (HR-MS):

Instrumentation: HR-MS data are obtained on a Q-TOF (Quadrupole Time-of-Flight) or

Orbitrap mass spectrometer equipped with an electrospray ionization (ESI) source.

Data Acquisition: Samples are dissolved in methanol or acetonitrile and introduced into the

mass spectrometer via direct infusion or through an HPLC system. Data is acquired in

positive or negative ion mode, and the molecular formula is determined by comparing the

measured m/z value with the calculated value.

Visualizations
The following diagrams illustrate the general workflow for the isolation and characterization of

terretonin derivatives and a conceptual signaling pathway that could be investigated for these

compounds.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 11 Tech Support

https://www.benchchem.com/product/b12367902/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-the-spectroscopic-data-of-terretonin-derivatives
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12367902?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Fungal Cultivation & Extraction

Purification

Structural Elucidation

Fungal Culture
(e.g., Aspergillus terreus)

Solvent Extraction
(e.g., Ethyl Acetate)

Crude Extract

Silica Gel Column
Chromatography

Sephadex LH-20
Chromatography

Preparative HPLC

Pure Terretonin Derivative

NMR Spectroscopy
(1H, 13C, 2D) HR-MS Analysis

Structure Determination

Click to download full resolution via product page

Caption: Experimental workflow for the isolation and characterization of terretonin derivatives.
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Caption: Conceptual signaling pathway potentially modulated by terretonin derivatives.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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